Cas no 86299-46-9 (Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate)

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Properties

Names and Identifiers

• (Z)-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• EATB
• ATTBA
• ETHYL (Z)-2-(TERT-BUTOXYCARBONYL METHOXYIMINO)-2-(2-AMINOTHIAZOL-4-YL) ACETATE
• 2-(2-AMINOTHIAZOLE-4-YL)-2-[2-(TERTBUTOXYCARBONYL)ISOPROPOXYIMINO]ACETIC ACID
• 2-Amino-alpha-[[2-(1,1-dimethyl-ethoxy)-1,1-dimethyl-2-oxo-ethoxy]imino]-, ethyl ester, 4-thiazoleacetic acid
• ethyl-(Z)-2-(2-aminothiazol-4-yl)-2-butoxycarbonylprop-2-oxyimino)-acetate
• EATB:ETHYL ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-(1-T-BUTOXYCARBONYL-1-METHYL)ETHOXYIMINOACETATE
• ETHYL (Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(1-TERT-BUTOXYCARBONYL-1-METHYL)ETHOXYIMINOACETATE
• 2-(2-AMINOTHIAZOLE-4YL)-2-(TERT-BUTOXYCARBONYL)-ISOPROPOXYIMINO ACETIC ACID
• (Z)-t-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• (Z)-tert-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-T-butoxycarbonyl-1-methyl)ethoxyimino acetate
• ETHYL 2-(2-AMINOTHIAZOLE-4-YL)-2-(1-TERT-BUTOXYCARBONYL-1-METHYL)-ETHOXYIMINOACETATE
• Ethyl 2-(2-aminothiazole-4-yl)-2-(1-tert-butoxycarbonyl-1-methylethoxyimino)acetate
• 2-Amino-alpha-[[2-(1,1-dimethyl-ethoxy)-1,1-dimethyl-2-oxo-ethoxy]imino]-4-thiazoleacetic acid ethyl ester
• Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate
• GVGJDTAQZPCVCX-ZDLGFXPLSA-N
• (E)-tert-butyl 2-(1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylideneaminooxy)-2-methylpropanoate
• 2-[(2-AMINOTHIAZOL-4-YL)ETHOXYCARBONYLMETHYLENEAMINOOXY]-2-METHYLPROPIONIC ACID TERT-BUTYL ESTER
• J3.642.756F
• Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(2-tert.-butyoxycarbonylprop-2-oxyimino)acetate
• 2-[[[(Z)-1-(2-Aminothiazole-4-
• 4-Thiazoleacetic acid, 2-amino-α-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-, ethyl ester, (Z)- (ZCI)
• Ethyl (αZ)-2-amino-α-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-4-thiazoleacetate (ACI)
• CS-0151935
• SCHEMBL8314085
• 4-Thiazoleacetic acid, 2-amino-alpha-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-, ethyl ester, (Z)-
• AKOS024306918
• DS-15260
• 86299-46-9
• (Z)-tert-Butyl2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• +Expand

• MDL： MFCD22573320
• InChIKey： GVGJDTAQZPCVCX-ZDLGFXPLSA-N
• Inchi： 1S/C15H23N3O5S/c1-7-21-11(19)10(9-8-24-13(16)17-9)18-23-15(5,6)12(20)22-14(2,3)4/h8H,7H2,1-6H3,(H2,16,17)/b18-10-
• SMILES： C(/C1N=C(N)SC=1)(\C(=O)OCC)=N\OC(C)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 357.135842
• Heavy Atom Count: 24
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 141

Experimental Properties

• LogP: 2.71060
• PSA: 141.34000
• Refractive Index: 1.6390 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 462.8±51.0 °C at 760 mmHg
• Melting Point: 168-174 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 233.7±30.4 °C
• Color/Form: No data avaiable
• Density: 1.2750 (rough estimate)

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Security Information

• Safety Instruction： S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%